Cas no 192661-16-8 (2-Butyn-1-ol, 4-(4-thiomorpholinyl)-)

• Product Name: 2-Butyn-1-ol, 4-(4-thiomorpholinyl)-
• CAS No: 192661-16-8
• MF: C₈H₁₃NOS
• MW: 171.259920835495
• CID: 3857482
• PubChem ID: 18703417
• Update Time: 2025-04-22

2-Butyn-1-ol, 4-(4-thiomorpholinyl)- Chemical and Physical Properties

Names and Identifiers

• 2-Butyn-1-ol, 4-(4-thiomorpholinyl)-
• 4-THIOMORPHOLINOBUT-2-YN-1-OL
• SCHEMBL7467605
• 192661-16-8

• MDL： MFCD22690026
• Inchi： 1S/C8H13NOS/c10-6-2-1-3-9-4-7-11-8-5-9/h10H,3-8H2
• InChI Key： WBIMYHUBMNXMJR-UHFFFAOYSA-N
• SMILES： S1CCN(CC#CCO)CC1

Computed Properties

• Exact Mass: 171.07178521g/mol
• Monoisotopic Mass: 171.07178521g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 163
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 48.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiazinanes Thiomorpholines